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Compound of Interest

Compound Name: n-Tetracontane-d82

Cat. No.: B12307479 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

n-Tetracontane-d82 (C40D82) is the deuterated form of n-Tetracontane, a long-chain alkane.

Due to its chemical inertness and distinct mass spectrometric signature, it serves as an

excellent internal standard for analytical applications, particularly in gas chromatography (GC)

and liquid chromatography-mass spectrometry (LC-MS). Accurate quantification of analytes

relies on the precise preparation of internal standard stock solutions. This document provides a

detailed protocol for the preparation of n-Tetracontane-d82 stock and working solutions,

ensuring accuracy and reproducibility in experimental workflows.

Physicochemical Data and Properties
All quantitative data for n-Tetracontane-d82 and its non-deuterated form are summarized in

the table below. This information is critical for accurate weighing and solvent selection.
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Property Value Reference

Chemical Name n-Tetracontane-d82 N/A

Synonyms Perdeuterated n-Tetracontane N/A

CAS Number 1219802-99-9 [1]

Molecular Formula C40D82 [2]

Molecular Weight ~645.59 g/mol Calculated

Appearance White solid, powder, or flakes [3][4]

Melting Point 80 - 84 °C [4]

Purity Typically ≥97%

Solubility

Soluble in chloroform and hot

toluene; slightly soluble in

methanol; insoluble in water.

Other suitable solvents include

hexane, heptane, and

isooctane.

Storage
Store in a dry, cool, and well-

ventilated place.
N/A

Safety Precautions
Before starting any experimental work, it is crucial to read the Safety Data Sheet (SDS).

Standard laboratory safety practices should be strictly followed.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a

lab coat, and chemical-resistant gloves.

Ventilation: Handle n-Tetracontane-d82 powder and all organic solvents in a well-ventilated

chemical fume hood to avoid inhalation of dust or vapors.

Handling: Avoid contact with skin, eyes, and clothing. In case of contact, rinse the affected

area immediately with plenty of water.

Spills: In case of a spill, sweep up the solid material, avoiding dust formation, and place it in

a suitable container for disposal.
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Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps for preparing a primary stock solution (e.g., 1 mg/mL) and

subsequent working solutions.

3.1. Materials and Equipment

n-Tetracontane-d82 (solid, ≥97% purity)

High-purity solvent (e.g., Chloroform, Toluene, Hexane, HPLC grade or higher)

Analytical balance (4-decimal place readability)

Class A volumetric flasks (e.g., 10 mL, 25 mL, 50 mL)

Calibrated micropipettes and tips

Amber glass vials with PTFE-lined caps

Spatula and weighing paper/boat

Vortex mixer

Ultrasonic bath (sonicator)

3.2. Preparation of Primary Stock Solution (1 mg/mL)

Equilibration: Allow the container of n-Tetracontane-d82 to equilibrate to room temperature

before opening to prevent moisture condensation.

Weighing: Accurately weigh approximately 10 mg of n-Tetracontane-d82 solid using an

analytical balance. Record the exact weight.

Transfer: Carefully transfer the weighed solid into a 10 mL Class A volumetric flask.

Dissolution: Add a small volume (e.g., 4-5 mL) of the chosen solvent (e.g., chloroform) to the

flask. Gently swirl the flask to dissolve the solid. If necessary, use a vortex mixer or place the

flask in an ultrasonic bath for 5-10 minutes to ensure complete dissolution.
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Dilution to Volume: Once the solid is fully dissolved and the solution is clear, add the solvent

to the calibration mark on the volumetric flask.

Homogenization: Cap the flask securely and invert it 15-20 times to ensure the solution is

homogeneous.

Storage: Transfer the primary stock solution into a clearly labeled amber glass vial. Store in a

refrigerator at 2-8°C, protected from light.

3.3. Preparation of Working Solutions (e.g., 10 µg/mL)

Working solutions are prepared by diluting the primary stock solution. The following is an

example of preparing a 10 µg/mL working solution.

Calculation (C1V1 = C2V2):

C1 = Concentration of Primary Stock Solution (1000 µg/mL)

V1 = Volume of Primary Stock Solution to transfer (?)

C2 = Desired concentration of Working Solution (10 µg/mL)

V2 = Final volume of Working Solution (e.g., 10 mL)

V1 = (C2 * V2) / C1 = (10 µg/mL * 10 mL) / 1000 µg/mL = 0.1 mL = 100 µL

Transfer: Using a calibrated micropipette, transfer 100 µL of the 1 mg/mL primary stock

solution into a 10 mL Class A volumetric flask.

Dilution and Homogenization: Dilute to the calibration mark with the appropriate solvent (e.g.,

hexane). Cap the flask and invert 15-20 times to ensure homogeneity.

Storage: Transfer the working solution to a labeled amber glass vial and store under the

same conditions as the primary stock solution.

Visualization of Experimental Workflow
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The following diagram illustrates the key steps in the preparation of n-Tetracontane-d82 stock

and working solutions.

Primary Stock Solution Preparation (1 mg/mL)

Working Solution Preparation (e.g., 10 µg/mL)

1. Weigh 10 mg of
n-Tetracontane-d82

2. Transfer to
10 mL Volumetric Flask

3. Add Solvent & Dissolve
(Vortex/Sonicate)

4. Dilute to Volume
with Solvent

5. Homogenize
(Invert Flask)

6. Transfer & Store
(2-8°C)

7. Pipette 100 µL
of Stock Solution

8. Transfer to new
10 mL Volumetric Flask

9. Dilute to Volume
with Solvent

10. Homogenize
(Invert Flask)

11. Transfer & Store
(2-8°C)
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Click to download full resolution via product page

Caption: Workflow for n-Tetracontane-d82 stock and working solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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